N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine
• InChI: InChI=1S/C16H25NO2/c1-12(2)16-14(8-9-19-16)11-17-10-13-4-6-15(18-3)7-5-13/h4-7,12,14,16-17H,8-11H2,1-3H3/t14-,16-/m1/s1
• InChI Key: BBFSKJKNMIABFA-GDBMZVCRSA-N
• Canonical SMILES: CC(C)C1C(CCO1)CNCC2=CC=C(C=C2)OC
• Isomeric SMILES: CC(C)[C@@H]1[C@H](CCO1)CNCC2=CC=C(C=C2)OC
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine, also known as LY310762, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and is known to modulate the activity of the serotonin neurotransmitter system in the brain.

Mechanism of Action

N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine is a selective serotonin reuptake inhibitor (SSRI). It works by blocking the reuptake of serotonin in the brain, which leads to increased levels of serotonin in the synaptic cleft. This increased serotonin activity is thought to be responsible for the therapeutic effects of N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine.
Biochemical and Physiological Effects:
N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine has been shown to have several biochemical and physiological effects. It increases the levels of serotonin in the brain, which leads to increased activity of the serotonin neurotransmitter system. This increased activity is thought to be responsible for the antidepressant, anxiolytic, and analgesic effects of N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine in lab experiments include its well-studied mechanism of action, its ability to modulate the activity of the serotonin neurotransmitter system, and its potential therapeutic applications. The limitations of using N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine in lab experiments include its potential side effects, the need for careful dosing, and the need for further research to fully understand its therapeutic potential.

Future Directions

For research on N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine include further studies on its therapeutic potential, its mechanism of action, and its potential side effects. Other areas of research could include the development of new analogs of N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine with improved therapeutic properties, and the exploration of its potential use in the treatment of other psychiatric disorders. Additionally, further studies on the biochemical and physiological effects of N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine could help to elucidate its potential therapeutic mechanisms.

Synthesis Methods

The synthesis of N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine involves several steps. The first step involves the protection of the amine group of the starting material with a Boc group. The Boc-protected amine is then reacted with the appropriate alcohol in the presence of a strong base to form the corresponding oxazolidinone. The oxazolidinone is then deprotected to form the final product, N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine.

Scientific Research Applications

N-[(4-methoxyphenyl)methyl]-1-[(2R,3R)-2-propan-2-yloxolan-3-yl]methanamine has been extensively studied for its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and analgesic effects in animal models. It has also been shown to be effective in treating depression and anxiety in human clinical trials.